Cas no 2167975-34-8 (5-fluoro-8-methylquinoline-6-carboxylic acid)

• Product Name: 5-fluoro-8-methylquinoline-6-carboxylic acid
• CAS No: 2167975-34-8
• MF: C₁₁H₈FNO₂
• MW: 205.185126304626
• CID: 6585536
• PubChem ID: 165524102
• Update Time: 2025-07-19

5-fluoro-8-methylquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-8-methylquinoline-6-carboxylic acid
• EN300-1451461
• 2167975-34-8

• Inchi： 1S/C11H8FNO2/c1-6-5-8(11(14)15)9(12)7-3-2-4-13-10(6)7/h2-5H,1H3,(H,14,15)
• InChI Key： GNQRUCAYDRNRKR-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=C(C)C2C1=CC=CN=2

Computed Properties

• Exact Mass: 205.05390666g/mol
• Monoisotopic Mass: 205.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 5-fluoro-8-methylquinoline-6-carboxylic acid

Introduction to 5-fluoro-8-methylquinoline-6-carboxylic Acid (CAS No. 2167975-34-8)

5-fluoro-8-methylquinoline-6-carboxylic acid, identified by its unique CAS number 2167975-34-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic acid has garnered considerable attention due to its structural versatility and potential applications in medicinal chemistry. The presence of both fluoro and methyl substituents on the quinoline backbone imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The compound belongs to the quinoline family, a class of nitrogen-containing aromatic compounds that have been extensively studied for their pharmacological properties. Quinolines and their derivatives exhibit a wide spectrum of biological activities, including antimicrobial, antimalarial, anti-inflammatory, and anticancer effects. The introduction of fluorine at the 5-position and a methyl group at the 8-position of the quinoline ring enhances its interaction with biological targets, thereby improving its pharmacological profile.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. The structural features of 5-fluoro-8-methylquinoline-6-carboxylic acid make it an attractive candidate for further exploration in drug discovery. Specifically, the fluorine atom can enhance metabolic stability and binding affinity, while the methyl group can influence the compound's solubility and bioavailability. These properties are critical for optimizing drug candidates for clinical use.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its reactive sites to develop novel analogs with enhanced biological activity. For instance, the carboxylic acid moiety at the 6-position can be further functionalized to introduce additional pharmacological targets or to improve drug delivery mechanisms. This flexibility has made 5-fluoro-8-methylquinoline-6-carboxylic acid a cornerstone in synthetic organic chemistry and medicinal chemistry.

The fluorine substituent in particular has been extensively studied for its ability to modulate drug-receptor interactions. Fluorinated compounds often exhibit improved binding affinity due to their ability to engage hydrophobic pockets and participate in hydrogen bonding interactions. This property has been exploited in the development of various drugs, including antiviral and anticancer agents. The incorporation of fluorine into the quinoline scaffold of 5-fluoro-8-methylquinoline-6-carboxylic acid thus enhances its potential as a lead compound for drug discovery.

Recent advances in computational chemistry have also contributed to a deeper understanding of the pharmacological properties of this compound. Molecular modeling studies have revealed that the fluorine and methyl substituents play crucial roles in determining its binding mode to biological targets. These insights have guided researchers in designing derivatives with optimized pharmacokinetic profiles. Such computational approaches are indispensable in modern drug discovery, enabling rapid screening and optimization of potential drug candidates.

The synthesis of 5-fluoro-8-methylquinoline-6-carboxylic acid involves multi-step organic transformations that highlight its synthetic utility. The introduction of the fluoro group typically requires specialized reagents and conditions to ensure high yield and selectivity. Similarly, the methylation step at the 8-position demands careful optimization to avoid unwanted side reactions. Despite these challenges, the synthetic pathways developed for this compound serve as valuable templates for constructing more complex heterocyclic molecules.

The biological activity of 5-fluoro-8-methylquinoline-6-carboxylic acid has been explored in several preclinical studies. Initial findings suggest that it exhibits promising antimicrobial properties, making it a potential candidate for treating resistant bacterial infections. Additionally, its structural similarity to known anticancer agents has prompted investigations into its efficacy against various cancer cell lines. These preliminary results underscore the importance of further research to fully elucidate its therapeutic potential.

In conclusion, 5-fluoro-8-methylquinoline-6-carboxylic acid (CAS No. 2167975-34-8) is a versatile compound with significant implications in pharmaceutical chemistry and drug discovery. Its unique structural features, including the presence of both fluoro and methyl substituents on a quinoline backbone, make it an attractive scaffold for designing novel bioactive molecules. The compound's synthetic utility and promising biological activity position it as a valuable asset in ongoing efforts to develop new therapeutic agents.